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Compound of Interest

Compound Name: Elasnin

Cat. No.: B607285 Get Quote

Essential Safety and Handling of Elasnin
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel bioactive compounds like Elasnin. Although a

specific Safety Data Sheet (SDS) for Elasnin is not readily available, this guide provides

essential safety and logistical information based on its known properties and the common

laboratory practice of dissolving it in dimethyl sulfoxide (DMSO).

Chemical and Physical Properties of Elasnin

Property Value Source

CAS Number 68112-21-0 [1]

Molecular Formula C₂₄H₄₀O₄ [1]

Molecular Weight 392.6 g/mol [1]

Appearance A liquid [1]

Solubility

Soluble in Dichloromethane,

Methanol (5 mg/ml), and

DMSO (5 mg/ml)

[1]

Source
Isolated from Streptomyces

species
[2]
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Hazard Identification and Risk Assessment

As a novel bioactive compound, Elasnin should be handled with care, assuming it may have

unknown toxicological properties. The primary route of exposure in a laboratory setting is likely

through skin contact or inhalation of aerosols, particularly when handled as a solution in

DMSO.

DMSO is known to readily penetrate the skin and can carry dissolved substances with it,

potentially increasing the absorption of Elasnin.[3] Therefore, preventing skin contact is of

utmost importance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure to Elasnin and its solvent.
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Butyl rubber,

fluoroelastomer, or

neoprene gloves are

recommended when

working with DMSO.

Standard nitrile gloves

may degrade and

should be used with

caution, changing

them frequently.[3]

To prevent skin

absorption of Elasnin

and DMSO.

Eye Protection
Safety goggles or a

face shield

Should be worn at all

times in the

laboratory.

To protect eyes from

splashes of the

Elasnin solution.

Body Protection Laboratory coat

A fully buttoned lab

coat should be worn

to protect skin and

clothing.

To prevent accidental

skin contact and

contamination of

personal clothing.

Respiratory Protection Fume hood

All handling of Elasnin

solutions should be

conducted in a

certified chemical

fume hood.

To minimize the

inhalation of any

potential aerosols or

vapors.[3]

Operational Plan for Handling Elasnin
A step-by-step approach to handling Elasnin solutions will ensure a safe laboratory

environment.

1. Preparation and Storage:

Elasnin is often prepared by dissolving it in DMSO.[4]

Store Elasnin solutions in tightly sealed, clearly labeled containers.
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Follow storage instructions, which may include refrigeration at +4°C for the compound and

-20°C for solutions.[5]

2. Handling Procedures:

Always handle Elasnin and its solutions within a chemical fume hood to prevent inhalation of

aerosols.[3]

Wear the appropriate PPE as outlined in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Use calibrated pipettes or other precision dispensing tools to handle the solution.

3. Spill Management:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or

earth).

Collect the absorbent material and contaminated surfaces into a sealed container for proper

disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

The following diagram illustrates a logical workflow for handling a chemical spill.
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Workflow for responding to a chemical spill.
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Disposal Plan
Proper disposal of Elasnin and its contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials that come into contact with Elasnin, including pipette tips, gloves, and

absorbent materials, should be considered chemical waste.

2. Waste Collection:

Collect all solid and liquid waste in designated, sealed, and clearly labeled hazardous waste

containers.

Do not mix Elasnin waste with other waste streams unless compatible.

3. Final Disposal:

Dispose of the chemical waste through your institution's hazardous waste management

program.

For DMSO solutions, disposal may involve incineration by a licensed disposal company.[6][7]

Experimental Protocols
While specific experimental protocols will vary, the following general steps are common in

studies involving Elasnin's antibiofilm activity:

Preparation of Elasnin Stock Solution:

Weigh the desired amount of pure Elasnin in a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to achieve the desired stock concentration

(e.g., 5 mg/ml).[1]

Vortex the solution until the Elasnin is completely dissolved.
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Store the stock solution at -20°C.[5]

Minimum Inhibitory Concentration (MIC) Assay:

Prepare a serial dilution of the Elasnin stock solution in a suitable growth medium in a 96-

well plate.

Inoculate each well with a standardized bacterial suspension.

Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

The MIC is determined as the lowest concentration of Elasnin that inhibits visible bacterial

growth.

This guide provides a foundation for the safe handling of Elasnin in a laboratory setting.

Researchers should always consult their institution's safety guidelines and conduct a thorough

risk assessment before beginning any new experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607285#personal-protective-equipment-for-handling-
elasnin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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